N-(2,5-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H10Cl2N2O4S/c16-9-5-6-11(17)12(7-9)18-14(20)8-19-15(21)10-3-1-2-4-13(10)24(19,22)23/h1-7H,8H2,(H,18,20)
• InChI Key: KCSACQAXDQBIRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2O4S
• Molecular Weight: 385.2 g/mol

Description

N-(2,5-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, commonly known as DTBTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

A study on bioactive benzothiazolinone acetamide analogs, including compounds similar to the specified chemical, demonstrated potential applications in dye-sensitized solar cells (DSSCs) due to their light harvesting efficiency and free energy of electron injection capabilities. These compounds also showed promising non-linear optical (NLO) activities, suggesting their use in photovoltaic efficiency and as photosensitizers in DSSCs. Molecular docking studies highlighted interactions with Cyclooxygenase 1 (COX1), indicating potential biomedical applications (Mary et al., 2020).

Antitumor Activity

Another study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, demonstrating considerable anticancer activity against various cancer cell lines. This highlights the compound's potential in developing new therapeutic agents for cancer treatment (Yurttaş et al., 2015).

Synthesis and Biological Evaluation

Research on N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives presented a new synthesis method and highlighted their potential for further biological evaluations, indicating the breadth of applications for such compounds in medicinal chemistry and drug design (Yu et al., 2014).

Molecular Docking and Anticonvulsant Evaluation

A series of derivatives were evaluated for anticonvulsant activities, with some showing significant effects against seizures. This suggests the compound's role in developing anticonvulsant drugs, further supported by in silico molecular docking studies (Nath et al., 2021).